Cas no 1250444-05-3 (2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

• Product Name: 2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• CAS No: 1250444-05-3
• MDL: MFCD16987659
• CID: 4564659
• Update Time: 2025-05-20

2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• MDL： MFCD16987659

Additional information on 2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

Introduction to 2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1250444-05-3)

2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine, with the CAS registry number 1250444-05-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural features and potential applications in drug discovery and advanced materials. The presence of a tert-butyl group at the 2-position introduces steric effects that can influence the compound's reactivity and physical properties.

Recent studies have highlighted the importance of tetrahydropyrazolo[1,5-a]pyrazines in various chemical reactions. For instance, researchers have explored their role as intermediates in the synthesis of bioactive compounds. The tetrahydro structure provides a rigid framework that can be further functionalized to create molecules with desired biological activities. This makes CAS No. 1250444-05-3 a valuable building block in medicinal chemistry.

The synthesis of 2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine involves a multi-step process that typically starts with the preparation of the pyrazole ring system. The introduction of the tert-butyl group is achieved through alkylation or acylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound.

In terms of physical properties, CAS No. 1250444-05-3 exhibits a melting point around 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated; it shows resistance to oxidation but reacts readily under basic conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

The biological activity of tetrahydropyrazolo[1,5-a]pyrazines has been a subject of extensive research. Studies have demonstrated that these compounds can act as inhibitors of certain enzymes involved in metabolic pathways. For instance, recent findings indicate that CAS No. 1250444-05-3 exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are targets for cancer therapy.

Beyond its biological applications, tetrahydropyrazolo[1,5-a]pyrazines have also found use in materials science. Their rigid structures make them candidates for nonlinear optical materials and sensors. Researchers have explored their potential as components in organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when excited by an electric current.

In conclusion, 2-(tert-butyl)-4,5,6,7-tetrahydropyrazolo[1,a]pyrazine (CAS No. 1250444-05-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for chemists and material scientists alike.